Cas no 82726-79-2 (Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohexen-1-yl)-)

• Product Name: Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohexen-1-yl)-
• CAS No: 82726-79-2
• MF: C₈H₉F₃O₂
• MW: 194.151073217392
• CID: 708553
• PubChem ID: 15183581
• Update Time: 2025-04-19

Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(2-hydroxy-1-cyclohexen-1-yl)-
• (2Z)-2-(2,2,2-trifluoro-1-hydroxyethylidene)cyclohexan-1-one
• Ethanone, 2,2,2-trifluoro-1-(2-hydroxy-1-cyclohexen-1-yl)- (9CI)
• 82726-79-2
• DTXSID90569752

• Inchi： 1S/C8H9F3O2/c9-8(10,11)7(13)5-3-1-2-4-6(5)12/h13H,1-4H2/b7-5-
• InChI Key： VWPSDYWFLBTJCE-ALCCZGGFSA-N
• SMILES： FC(/C(=C1/C(CCCC/1)=O)/O)(F)F

Computed Properties

• Exact Mass: 194.05546401g/mol
• Monoisotopic Mass: 194.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų